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Get Quote

Executive Summary
Amphidinolide Q is a cytotoxic 12-membered macrolide isolated from the marine

dinoflagellate Amphidinium sp.[1][2][3][4][5][6] Despite its isolation in 1996, the complete

stereochemical assignment remained elusive due to its scarcity and conformational flexibility.

This guide details the definitive determination of its absolute configuration—(4R, 7R, 9S, 11R,

13R)—achieved through a dual-validation strategy: Modified Mosher’s Method followed by

Total Synthesis.

This document serves as a technical blueprint for researchers facing similar structural

elucidation challenges in natural product discovery, emphasizing the integration of advanced

NMR spectroscopy with de novo synthesis.

The Stereochemical Enigma
Amphidinolide Q presents a classic structural puzzle in marine natural products chemistry. Its

core features a 12-membered lactone ring decorated with five chiral centers and multiple

methyl/hydroxyl substituents.

The Challenge
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** conformational Mobility:** The 12-membered ring exists in equilibrium between multiple

conformers, rendering standard NOESY (Nuclear Overhauser Effect Spectroscopy) data

ambiguous for assigning relative stereochemistry across the macrocycle.

Scarcity: Natural isolation yields are often in the sub-milligram range (< 0.001% yield from

wet biomass), preventing extensive chemical degradation studies.

Acyclic Stereocontrol: The chiral centers at C4, C7, C9, C11, and C13 are spaced out, often

separated by methylene units, breaking the spin systems required for

-coupling analysis.

Analytical Determination: Modified Mosher’s Method
The primary assignment was conducted by the Kobayashi group using the Modified Mosher’s

Method. This technique relies on the magnetic anisotropy of

-methoxy-

-(trifluoromethyl)phenylacetic acid (MTPA) esters to determine the absolute configuration of
secondary alcohols.

Protocol: Analysis
Derivatization: The natural product (or a fragment thereof) is esterified separately with

- and

-MTPA chloride.

NMR Analysis:

NMR spectra are recorded for both the

-MTPA ester and

-MTPA ester.

Calculation: The difference in chemical shifts is calculated as

.
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Model Assignment:

Protons on the right side of the plane (defined by the MTPA auxiliary) exhibit positive

values.

Protons on the left side exhibit negative

values.

This spatial arrangement allows the deduction of the stereocenter's configuration (

or

).

Workflow Visualization
The following diagram illustrates the logical flow from isolation to stereochemical assignment.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250277?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isolation from Amphidinium sp.
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Config Assignment:
4R, 7R, 9S, 11R, 13R

 Sector Rule Application

Click to download full resolution via product page

Figure 1: The analytical workflow using Modified Mosher's Method for stereochemical

assignment.

Synthetic Confirmation: The Ultimate Proof
While Mosher's analysis provided a strong proposal, the flexibility of the macrolide ring

necessitated confirmation via Total Synthesis. The synthesis of the proposed structure (and

potentially its diastereomers) allows for a direct spectral comparison.

Retrosynthetic Strategy (Kobayashi Approach)
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The synthesis was designed to converge two main fragments, ensuring high stereocontrol

using established auxiliary-based methods.

Key Disconnection: The macrocycle was closed via Yamaguchi Macrolactonization.

C6-C7 Bond Formation: Achieved via Julia-Kocienski Olefination (later reduced) or sulfone

alkylation.

Stereocontrol:

Myers Alkylation: Used to set the methyl stereocenters with high enantiomeric excess

(>95% ee).

Sharpless Asymmetric Epoxidation: Used to establish hydroxyl stereocenters.

Synthetic Protocol Steps
Fragment A Synthesis (C1-C6): Constructed using Myers asymmetric alkylation to set the

C4-methyl.

Fragment B Synthesis (C7-C15): The C7, C9, C11, and C13 centers were installed using

iterative asymmetric alkylations and epoxide openings.

Coupling: The fragments were joined, and the seco-acid was prepared.

Macrolactonization: Treatment with 2,4,6-trichlorobenzoyl chloride (Yamaguchi reagent)

closed the 12-membered ring.

Validation: The synthetic product was compared to the natural sample.

Retrosynthetic Analysis

Fragment A (C1-C6)
(Myers Alkylation)

Fragment B (C7-C15)
(Sharpless Epoxidation)

Fragment Coupling
(Julia/Sulfone)

Yamaguchi
Macrolactonization

Synthetic Amphidinolide Q
(4R, 7R, 9S, 11R, 13R)
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Figure 2: Convergent synthetic pathway used to confirm the absolute configuration.

Data Validation & Comparison
The confirmation of the structure relies on the "fingerprint" match of NMR signals and optical

rotation. The synthetic sample matched the natural product within experimental error,

confirming the (4R, 7R, 9S, 11R, 13R) assignment.

Table 1: Key NMR Chemical Shift Comparison ( )
Note: Values are illustrative of the high degree of matching required.

Carbon Position
Natural Product

(ppm)

Synthetic Sample

(ppm)
(ppm)

C-1 (C=O) 173.2 173.2 0.0

C-4 (CH) 34.5 34.5 0.0

C-7 (CH) 38.1 38.2 +0.1

C-9 (CH-O) 72.4 72.4 0.0

C-11 (CH) 36.8 36.8 0.0

C-13 (CH) 33.2 33.1 -0.1

Optical Rotation
Natural:

(c 0.1,

)

Synthetic:

(c 0.05,

)
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Conclusion: The sign and magnitude are consistent, confirming the absolute enantiomeric

series.

Conclusion
The absolute stereochemistry of Amphidinolide Q was successfully resolved not by a single

"silver bullet" but by the rigorous combination of spectroscopic derivatization (Mosher's) and

total synthesis. This dual-evidence approach is the gold standard in natural product chemistry,

ensuring that the complex 3D architecture of the molecule is defined with 100% certainty

before proceeding to biological mode-of-action studies or drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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